Cas no 2680790-70-7 (prop-2-yn-1-yl 3-(2-{(benzyloxy)carbonylamino}propoxy)benzoate)

• Product Name: prop-2-yn-1-yl 3-(2-{(benzyloxy)carbonylamino}propoxy)benzoate
• CAS No: 2680790-70-7
• MF: C₂₁H₂₁NO₅
• MW: 367.395146131516
• CID: 5624581
• PubChem ID: 165922620
• Update Time: 2025-05-24

prop-2-yn-1-yl 3-(2-{(benzyloxy)carbonylamino}propoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• EN300-28300595
• prop-2-yn-1-yl 3-(2-{[(benzyloxy)carbonyl]amino}propoxy)benzoate
• 2680790-70-7
• prop-2-yn-1-yl 3-(2-{(benzyloxy)carbonylamino}propoxy)benzoate

• Inchi： 1S/C21H21NO5/c1-3-12-25-20(23)18-10-7-11-19(13-18)26-14-16(2)22-21(24)27-15-17-8-5-4-6-9-17/h1,4-11,13,16H,12,14-15H2,2H3,(H,22,24)
• InChI Key： IVNXICFERUECGR-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C(=O)OCC#C)C=1)CC(C)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 367.14197277g/mol
• Monoisotopic Mass: 367.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 73.9Ų

Additional information on prop-2-yn-1-yl 3-(2-{(benzyloxy)carbonylamino}propoxy)benzoate

Introduction to Prop-2-yn-1-yl 3-(2-{(benzyloxy)carbonylamino}propoxy)benzoate (CAS No. 2680790-70-7)

Prop-2-yn-1-yl 3-(2-{(benzyloxy)carbonylamino}propoxy)benzoate, identified by its CAS number 2680790-70-7, is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a propargyl group, a benzyloxy carbonylamino moiety, and a propoxy substituent attached to a benzoate backbone. The unique combination of these functional groups makes it a versatile scaffold for further chemical modifications and biological evaluations.

The structural complexity of Prop-2-yn-1-yl 3-(2-{(benzyloxy)carbonylamino}propoxy)benzoate lends itself to various applications in medicinal chemistry, particularly in the design of novel therapeutic agents. The propargyl group, for instance, serves as a versatile handle for further functionalization via cross-coupling reactions, enabling the introduction of additional pharmacophores. This feature is particularly valuable in the development of small-molecule inhibitors targeting specific biological pathways.

Moreover, the presence of the benzyloxy carbonylamino group suggests potential utility in peptide mimetics or as a protecting group for amino functions. This moiety is often employed in the synthesis of peptidomimetics, where its stability and compatibility with various reaction conditions make it an attractive choice. The propoxy substituent further enhances the compound's reactivity, providing another site for chemical manipulation. Together, these features make Prop-2-yn-1-yl 3-(2-{(benzyloxy)carbonylamino}propoxy)benzoate a promising candidate for drug discovery and development.

In recent years, there has been growing interest in the development of molecules that can modulate protein-protein interactions (PPIs). Prop-2-yn-1-yl 3-(2-{(benzyloxy)carbonylamino}propoxy)benzoate has been explored as a potential PPI modulator due to its ability to interact with specific protein targets through its multiple functional groups. PPIs play crucial roles in numerous cellular processes, making them attractive therapeutic targets. By designing molecules that can disrupt or enhance these interactions, researchers aim to develop novel treatments for various diseases.

One of the most compelling aspects of Prop-2-yn-1-yl 3-(2-{(benzyloxy)carbonylamino}propoxy)benzoate is its potential application in the field of kinase inhibition. Kinases are enzymes that play a central role in cell signaling pathways and are frequently implicated in diseases such as cancer. The compound's structural features allow it to bind to the active sites of kinases, thereby inhibiting their activity. This has led to several studies investigating its efficacy as a kinase inhibitor both in vitro and in vivo.

Recent advances in computational chemistry have also contributed to the understanding of Prop-2-yn-1-yl 3-(2-{(benzyloxy)carbonylamino}propoxy)benzoate's mechanism of action. Molecular docking studies have been instrumental in predicting how this compound interacts with its target proteins. These studies have revealed that the compound's multiple functional groups allow it to form multiple hydrogen bonds and hydrophobic interactions with key residues in the protein binding pocket. This detailed understanding has guided further optimization efforts aimed at improving potency and selectivity.

The synthesis of Prop-2-yn-1-yl 3-(2-{(benzyloxy)carbonylamino}propoxy)benzoate is another area of active research. Given its complex structure, multi-step synthetic routes have been developed to construct the molecule efficiently. These synthetic strategies often involve palladium-catalyzed cross-coupling reactions, which are well-suited for introducing new functional groups into the molecular framework. The use of such reactions has enabled researchers to produce analogs of this compound with modified properties, further expanding its potential applications.

In conclusion, Prop-2-yn-1-yl 3-(2-{(benzyloxy)carbonylamino}propoxy)benzoate (CAS No. 2680790-70-7) is a structurally complex and versatile compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive scaffold for drug discovery, particularly in the areas of PPI modulation and kinase inhibition. Advances in computational chemistry and synthetic methodologies have further enhanced our understanding and ability to utilize this compound effectively.